Cas no 2138092-82-5 (3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine)

• Product Name: 3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine
• CAS No: 2138092-82-5
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• CID: 6360714
• PubChem ID: 165500420
• Update Time: 2025-10-28

3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine
• 2138092-82-5
• EN300-1167658

• Inchi： 1S/C10H13N3O4S/c1-10(11)6-12(7-10)18(16,17)9-4-2-8(3-5-9)13(14)15/h2-5H,6-7,11H2,1H3
• InChI Key： GCCLXFQIAVEWGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(C)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 271.06267708g/mol
• Monoisotopic Mass: 271.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

Additional information on 3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine

3-Methyl-1-(4-Nitrobenzenesulfonyl)Azetidin-3-Amine: A Comprehensive Overview

3-Methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine, also known by its CAS number 2138092-82-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a nitrobenzenesulfonyl group and a methylamine substituent. The azetidine ring, a four-membered cyclic amine, contributes to the compound's rigidity and potential for bioisosteric replacement in drug design. The nitrobenzenesulfonyl group, on the other hand, introduces electronic and steric effects that can modulate the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine as a lead compound in the development of novel therapeutic agents. Its structure has been shown to exhibit promising activity in various biological assays, particularly in the context of enzyme inhibition and receptor binding. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has demonstrated selectivity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool in the study of receptor-ligand interactions.

The synthesis of 2138092-82-5 involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by functionalization with the nitrobenzenesulfonyl group and subsequent introduction of the methylamine substituent. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly impact the compound's biological activity. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are often employed to isolate the final product.

In terms of physical properties, 3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine is typically a crystalline solid with a melting point in the range of 150–160°C. Its solubility in common organic solvents varies depending on the substituents, but it generally exhibits moderate solubility in polar aprotic solvents such as dimethylformamide (DMF) and acetonitrile. These properties make it suitable for use in various biochemical assays and preclinical studies.

The biological evaluation of this compound has been a focal point of recent research efforts. In vitro studies have revealed its ability to modulate cellular signaling pathways associated with cancer progression and neurodegenerative diseases. For example, it has been shown to inhibit key kinases involved in cell proliferation and survival, potentially offering new avenues for cancer therapy. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, where it demonstrated potent activity comparable to existing drugs but with reduced side effects.

In addition to its therapeutic potential, 3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine has also found applications in materials science. Its rigid structure and functional groups make it a promising candidate for use in self-assembling monolayers and nanomaterials. Researchers have investigated its ability to form stable coatings on various substrates, which could enhance the performance of sensors and electronic devices.

The safety profile of this compound is another area of active research. While initial toxicological studies indicate low acute toxicity, long-term studies are required to fully assess its safety for human use. Regulatory agencies emphasize the importance of thorough safety evaluations before any compound can be considered for clinical trials.

In conclusion, 3-methyl-1-(4-nitrobenzenesulfonyl)azetidin-3-amine, CAS number 2138092-82-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool for both academic research and industrial development.